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Compound of Interest

Compound Name: L791943

Cat. No.: B15575111

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L791943 is a potent and selective antagonist of the Prostaglandin E2 (PGE2) receptor 4 (EP4).

The EP4 receptor, a G-protein coupled receptor (GPCR), is implicated in a variety of

physiological and pathophysiological processes, including inflammation, pain, and cancer. Its

activation by PGE2 primarily initiates the Gαs-adenylyl cyclase-cAMP signaling cascade. As a

selective antagonist, L791943 is a valuable tool for investigating the role of the EP4 receptor in

these processes. Accurate and consistent preparation of L791943 stock solutions is critical for

obtaining reliable and reproducible results in in vitro assays. These application notes provide

detailed protocols for the preparation of L791943 stock solutions and their application in a

common functional assay.

Data Presentation
Physicochemical Properties of L791943

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15575111#bc-rfq
https://www.benchchem.com/product/b15575111/docs?utm_src=pdf-body#preparing-l791943-stock-solutions-for-in-vitro-assays-application-notes-and-protocols
https://www.benchchem.com/product/b15575111/docs?utm_src=pdf-body#preparing-l791943-stock-solutions-for-in-vitro-assays-application-notes-and-protocols
https://www.benchchem.com/product/b15575111/docs?utm_src=pdf-body#preparing-l791943-stock-solutions-for-in-vitro-assays-application-notes-and-protocols
https://www.benchchem.com/product/b15575111/docs?utm_src=pdf-body#preparing-l791943-stock-solutions-for-in-vitro-assays-application-notes-and-protocols
https://www.benchchem.com/product/b15575111/docs?utm_src=pdf-body#preparing-l791943-stock-solutions-for-in-vitro-assays-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C24H17F10NO4 [1]

Molecular Weight 573.39 g/mol [1]

Appearance Solid (assumed) General knowledge

Solubility Soluble in DMSO [1]

Storage (as solid) -20°C [1]

Recommended Concentrations for Stock and Working
Solutions

Solution Type
Recommended
Concentration

Solvent Notes

Primary Stock

Solution
10 mM Anhydrous DMSO

A common starting

concentration for

many in vitro assays.

Working Stock

Solutions
10 µM - 1 mM Anhydrous DMSO

Prepared by diluting

the primary stock

solution.

Final Assay

Concentration
1 nM - 10 µM Cell Culture Medium

This should be

determined empirically

for each specific

assay and cell type.

The final DMSO

concentration should

be kept low, typically

<0.1% (v/v), to avoid

cellular toxicity.[2]
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Protocol 1: Preparation of a 10 mM L791943 Primary
Stock Solution in DMSO
Materials:

L791943 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibrate: Allow the vial of L791943 powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Weigh: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of L791943 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 5.73 mg of L791943.

Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 573.39 g/mol x 1000 mg/g = 5.73 mg

Dissolve: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the L791943 powder. For a 10 mM stock solution from 5.73 mg, add 1 mL of

DMSO.

Mix: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary, but the temperature sensitivity of the compound should be considered.
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Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the

stock solution into smaller, single-use working volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Label and Store: Clearly label each aliquot with the compound name (L791943),

concentration (10 mM), solvent (DMSO), and the date of preparation. Store the aliquots at

-20°C, protected from light. A stock solution stored under these conditions is generally stable

for at least 6 months.

Protocol 2: In Vitro cAMP Functional Assay for EP4
Receptor Antagonism
This protocol outlines a typical experiment to measure the ability of L791943 to antagonize

PGE2-induced cAMP production in cells expressing the human EP4 receptor.

Materials:

HEK293 cells stably expressing the human EP4 receptor (or other suitable cell line)

Cell culture medium (e.g., DMEM with 10% FBS)

Assay buffer (e.g., HBSS with 0.1% BSA)

Prostaglandin E2 (PGE2)

L791943 working stock solutions (prepared in DMSO)

Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation

cAMP detection kit (e.g., HTRF, ELISA, or fluorescence-based)

96-well or 384-well assay plates

Procedure:

Cell Plating: Seed the EP4-expressing cells into a 96-well or 384-well assay plate at a

predetermined optimal density and incubate overnight to allow for cell attachment.
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Compound Preparation: Prepare serial dilutions of L791943 from a working stock solution in

assay buffer. Also, prepare a solution of PGE2 at a concentration that elicits a submaximal

response (e.g., EC80), which should be determined experimentally beforehand.

Antagonist Pre-incubation: Remove the culture medium from the cells and wash with assay

buffer. Add the assay buffer containing the PDE inhibitor. Then, add the various dilutions of

L791943 to the appropriate wells. Include vehicle control wells (DMSO at the same final

concentration). Incubate for a specified time (e.g., 30 minutes) at 37°C to allow the

antagonist to bind to the receptor.

Agonist Stimulation: Add the PGE2 solution (at EC80 concentration) to all wells except the

negative control wells (which receive only assay buffer). Incubate for a specified time (e.g.,

15 minutes) at 37°C.

cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels according to

the manufacturer's instructions for the chosen cAMP detection kit.

Data Analysis: Plot the cAMP concentration against the log of the L791943 concentration. Fit

the data to a four-parameter logistic equation to determine the IC50 value of L791943, which

represents the concentration of the antagonist that inhibits 50% of the PGE2-induced cAMP

production.

Mandatory Visualizations
EP4 Receptor Signaling Pathway
The EP4 receptor, upon activation by its ligand PGE2, primarily couples to the Gαs protein,

leading to the activation of adenylyl cyclase (AC). AC then catalyzes the conversion of ATP to

cyclic AMP (cAMP). Elevated cAMP levels activate Protein Kinase A (PKA), which in turn

phosphorylates various downstream targets, including the cAMP response element-binding

protein (CREB), leading to changes in gene expression. L791943, as an antagonist, blocks the

binding of PGE2 to the EP4 receptor, thereby inhibiting this signaling cascade.
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Caption: EP4 receptor signaling pathway and the inhibitory action of L791943.
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Experimental Workflow for L791943 Stock Solution
Preparation
This workflow diagram illustrates the key steps involved in preparing a primary stock solution of

L791943.
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Caption: Workflow for preparing L791943 stock solutions.

Logical Relationship: From Stock to Assay
This diagram outlines the logical progression from preparing the L791943 stock solution to its

use and data analysis in an in vitro functional assay.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15575111/docs?utm_src=pdf-body#preparing-l791943-stock-solutions-for-in-vitro-assays-application-notes-and-protocols
https://www.benchchem.com/product/b15575111/docs?utm_src=pdf-body#preparing-l791943-stock-solutions-for-in-vitro-assays-application-notes-and-protocols
https://www.benchchem.com/product/b15575111/docs?utm_src=pdf-body-img#preparing-l791943-stock-solutions-for-in-vitro-assays-application-notes-and-protocols
https://www.benchchem.com/product/b15575111/docs?utm_src=pdf-body#preparing-l791943-stock-solutions-for-in-vitro-assays-application-notes-and-protocols
https://www.benchchem.com/product/b15575111/docs?utm_src=pdf-body#preparing-l791943-stock-solutions-for-in-vitro-assays-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10 mM Primary
Stock in DMSO

Serial Dilutions
(Working Stocks in DMSO)

Dilute

Final Dilution in
Assay Buffer

Dilute

Addition to Cells
in In Vitro Assay

Apply

Data Acquisition
& Analysis (IC50)

Measure

Click to download full resolution via product page

Caption: Logical workflow from L791943 stock preparation to in vitro assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing L791943 Stock Solutions for In Vitro Assays:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575111/docs#preparing-l791943-stock-solutions-
for-in-vitro-assays-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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